N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide

• IUPAC Name: N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)piperidin-4-yl]propanamide
• InChI: InChI=1S/C18H23ClN4O/c19-15-3-1-2-4-16(15)22-18(24)6-5-14-7-11-23(12-8-14)13-17-20-9-10-21-17/h1-4,9-10,14H,5-8,11-13H2,(H,20,21)(H,22,24)
• InChI Key: LQJHCUHLABXLSP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCC(=O)NC2=CC=CC=C2Cl)CC3=NC=CN3
• Molecular Formula: C18H23ClN4O
• Molecular Weight: 346.9 g/mol

Description

N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and withdrawal symptoms from drugs or alcohol. However,

Mechanism of Action

N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide works by binding to α2-adrenergic receptors in the brain, which are responsible for regulating blood pressure, heart rate, and other physiological functions. By binding to these receptors, N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide reduces sympathetic nervous system activity, leading to a decrease in blood pressure and heart rate.
Biochemical and Physiological Effects:
In addition to its effects on blood pressure and heart rate, N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide has been shown to have other biochemical and physiological effects. It has been found to increase the release of growth hormone, which is important for muscle growth and repair. N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide has also been shown to improve cognitive function in animal models, suggesting that it may have potential as a treatment for cognitive disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide in lab experiments is its well-established mechanism of action and safety profile. However, one limitation is that it can be difficult to administer in precise doses, which may affect the reproducibility of results.

Future Directions

There are several potential future directions for research on N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide. One area of interest is its potential as a treatment for cognitive disorders, such as Alzheimer's disease. Additionally, N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide may have potential as a treatment for chronic pain, particularly in combination with other medications. Further research is needed to fully understand the potential therapeutic effects of N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide and to develop more effective methods of administration.
In conclusion, N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide is a medication with a well-established mechanism of action and safety profile that has been extensively studied for its potential therapeutic effects in various fields of medicine. Its potential applications include the treatment of chronic pain, sleep disorders, and cognitive disorders, among others. Further research is needed to fully understand its potential and to develop more effective methods of administration.

Synthesis Methods

N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide can be synthesized through a multi-step process involving the reaction of 2-chlorobenzaldehyde with ethyl 4-piperidinecarboxylate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with 1-(imidazol-2-ylmethyl)piperidine.

Scientific Research Applications

N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide has been extensively studied for its potential therapeutic effects in various fields of medicine. It has been shown to have analgesic properties, making it a potential treatment for chronic pain. Additionally, N-(2-chlorophenyl)-3-[1-(1H-imidazol-2-ylmethyl)-4-piperidinyl]propanamide has been investigated for its use in treating sleep disorders, such as insomnia and sleep apnea.